N-[4-(2,2,2-Trifluoro-1-hydroxyethyl)phenyl]prop-2-enamide

• IUPAC Name: N-[4-(2,2,2-trifluoro-1-hydroxyethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C11H10F3NO2/c1-2-9(16)15-8-5-3-7(4-6-8)10(17)11(12,13)14/h2-6,10,17H,1H2,(H,15,16)
• InChI Key: JLFITJCLBZJMEP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=C(C=C1)C(C(F)(F)F)O
• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol

Description

“N-[4-(2,2,2-Trifluoro-1-hydroxyethyl)phenyl]prop-2-enamide” is a chemical compound with the empirical formula C17H12NSO3F9. It has a molecular weight of 481.33. This compound is also known by the synonym "N-(2,2,2-Trifluoroethyl)-N-[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]-benzenesulfonamide".

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: OC(c1ccc(cc1)N(CC(F)(F)F)S(=O)(=O)c2ccccc2)(C(F)(F)F)C(F)(F)F. This indicates the presence of a phenyl ring attached to a trifluoroethyl group, and a sulfonamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 481.33. The compound is stored at a temperature of -20°C. More specific properties such as melting point, boiling point, and density were not found in the search results.